Cas no 134874-49-0 (MEO-DPEG(TM)(12)-SH)

• Product Name: MEO-DPEG(TM)(12)-SH
• CAS No: 134874-49-0
• MF: C₂₅H₅₂O₁₂S
• MW: 576.738188743591
• MDL: MFCD21363241
• CID: 900378
• PubChem ID: 329765607
• Update Time: 2025-04-19

MEO-DPEG(TM)(12)-SH Chemical and Physical Properties

Names and Identifiers

• mercapto polyethylene glycol 5,000 monomethyl ether
• mPEG12-HS
• mPEG12-thiol
• MeO-PEG-SH
• Mercaptopolyethylene glycol monomethyl ether
• PEG-thiol
• Polyethylene glycol 2-mercaptoethyl methyl ether
• O-(2-Mercaptoethyl)-O'-methylpolyethylene glycol
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanethiol
• m-PEG12-Thiol
• MFCD21363241
• BP-24106
• CS-0115423
• 2413368-61-1
• 134874-49-0
• F82607
• 3,6,9,12,15,18,21,24,27,30,33,36-Dodecaoxaheptatriacontane-1-thiol
• mPEG12-SH
• AKOS030213596
• 2,5,8,11,14,17,20,23,26,29,32,35-Dodecaoxaheptatriacontane-37-thiol
• GS-9468
• HY-141331
• T18144
• MEO-DPEG(TM)(12)-SH

• MDL： MFCD21363241
• Inchi： 1S/C25H52O12S/c1-26-2-3-27-4-5-28-6-7-29-8-9-30-10-11-31-12-13-32-14-15-33-16-17-34-18-19-35-20-21-36-22-23-37-24-25-38/h38H,2-25H2,1H3
• InChI Key： MXDXXEVQFMVAIA-UHFFFAOYSA-N
• SMILES： SCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 576.318
• Monoisotopic Mass: 576.318
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 35
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: -1.3

MEO-DPEG(TM)(12)-SH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3